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Compound of Interest

Compound Name: Broussin
CAS No.: 76045-50-6
Cat. No.: B1208535
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A comprehensive comparison of the neuroprotective properties of Broussin and Luteolin
cannot be provided at this time due to a lack of available scientific literature and experimental
data on the neuroprotective effects of Broussin.

Extensive searches of scholarly databases and scientific publications have yielded no
significant information regarding the neuroprotective activities, mechanisms of action, or
associated signaling pathways of a compound referred to as "Broussin." It is possible that this
Is a rare or newly identified compound with limited research, or that the name is misspelled.

In contrast, Luteolin is a well-documented flavonoid with a substantial body of research
supporting its potent neuroprotective effects.

Luteolin: A Multi-Faceted Neuroprotective Agent

Luteolin, a naturally occurring flavonoid found in various plants, has demonstrated significant
promise in protecting neuronal cells from damage and degeneration through multiple
mechanisms.
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Key Neuroprotective Mechanisms of Luteolin:

o Antioxidant Activity: Luteolin is a powerful antioxidant that can neutralize harmful free
radicals, thereby reducing oxidative stress, a key contributor to neuronal damage in
neurodegenerative diseases.

o Anti-inflammatory Effects: Luteolin can suppress inflammatory processes in the brain by
inhibiting the production of pro-inflammatory cytokines and modulating the activity of
microglia, the brain's resident immune cells.

e Modulation of Signaling Pathways: Luteolin influences several critical intracellular signaling
pathways involved in cell survival and apoptosis (programmed cell death).

Signaling Pathways Modulated by Luteolin:

Luteolin exerts its neuroprotective effects by modulating a complex network of signaling
pathways. A simplified representation of some key pathways is provided below.

» To cite this document: BenchChem. [Comparative Analysis of Neuroprotective Effects:
Broussin vs. Luteolin]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208535/docs#comparative-analysis-of-
neuroprotective-effects-broussin-vs-luteolin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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